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Compound of Interest

Compound Name: IC-87114

cat. No.: B1684127

Technical Support Center: IC-87114

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address solubility issues and provide best practices for the experimental use of IC-
87114.

Frequently Asked Questions (FAQS)

Q1: What is IC-87114 and what is its mechanism of action?

Al:1C-87114 is a cell-permeable and selective inhibitor of the phosphoinositide 3-kinase
(PI3K) catalytic subunit p1104.[1] Its IC50 (half-maximal inhibitory concentration) for PI3Kd is
approximately 0.5 uM in cell-free assays.[2][3] It exhibits significantly higher selectivity for
PI13Kd over other Class | PI3K isoforms like PI3Ka, PISK[, and PI3Ky.[2][4] By inhibiting PI3Kd,
IC-87114 blocks the PI13K/Akt signaling pathway, which is crucial for cellular processes such as
cell proliferation, migration, and survival.[5][6] This pathway is particularly important in immune
cells, and the inhibitor has been used to study the role of p110d in neutrophils, T cells, and in
conditions like acute myeloid leukemia (AML).[1][2]

Q2: What are the physical and chemical properties of IC-871147
A2:1C-87114 is a white powder solid with the following properties:[7]

e Chemical Formula: C22H19N7O[1]
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e Molecular Weight: 397.43 g/mol [2]

e CAS Number: 371242-69-2[1]

Q3: How should I store 1C-87114 powder and stock solutions?

A3: Proper storage is critical to maintain the stability and activity of 1IC-87114.

» Powder: The solid form should be stored at -20°C and is stable for at least 3-4 years.[1][2]

o Stock Solutions: Once dissolved in a solvent like DMSQO, it is highly recommended to aliquot
the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[2] These
aliquots should be stored at -80°C for long-term stability (up to 2 years) or at -20°C for
shorter periods (1-3 months).[2][4]

Solubility and Stock Solution Preparation
Quantitative Solubility Data

The solubility of IC-87114 can vary between suppliers and depends heavily on the quality of
the solvent. It is a hydrophobic molecule with limited aqueous solubility.

. Molar
Concentration .
Solvent Concentration Source
(mg/mL)
(mM)
DMSO 0.66 mg/mL ~1.66 mM [2]
DMSO 5 mg/mL ~12.58 mM
DMSO 10 mg/mL ~25.16 mM [4]
DMSO 30 mg/mL ~75.48 mM [1]
DMF 30 mg/mL ~75.48 mM [1]
DMSO:PBS (pH 7.2)
0.5 mg/mL ~1.26 mM [1]

(1:1)
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Note:The variability in reported DMSO solubility highlights the importance of using fresh,
anhydrous (hygroscopic) DMSO, as moisture can significantly reduce solubility.[2][4] If you
encounter issues, using techniques like ultrasonication may aid dissolution.[4]

Troubleshooting Precipitation in Cell Culture Media
Q4: | observed a precipitate after diluting my IC-87114 DMSO stock into my aqueous cell

culture medium. What is happening?

A4: This is a common issue known as "crashing out" or precipitation. It occurs when a
compound with low aqueous solubility, like IC-87114, is transferred from a high-concentration
organic solvent stock (like DMSO) into an aqueous environment where it is less soluble.[8] This
leads to an inaccurate final concentration of the soluble, active compound in your experiment.

[8]
Q5: How can | prevent IC-87114 from precipitating during my experiments?

A5: The key is to avoid a sudden, large change in solvent polarity. A serial dilution method is
the best practice. Instead of adding the concentrated DMSO stock directly into the full volume
of media, first create an intermediate dilution in a smaller volume of media. This gradual dilution
helps keep the compound in solution.[8] It is also crucial to ensure the final concentration of
DMSO in your cell culture is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Experimental Protocols & Best Practices
Protocol 1: Preparation of a 10 mM IC-87114 Stock
Solution in DMSO

Materials:

e IC-87114 powder (e.g., 5 mg)

e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes or vials

Procedure:
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e Calculate Volume: To prepare a 10 mM stock solution from 5 mg of IC-87114 (MW: 397.43
g/mol ), you will need 1.258 mL of DMSO.

o Calculation: (5 mg/397.43 g/mol ) / 10 mmol/L = 0.001258 L = 1.258 mL

o Dissolution: Add the calculated volume of sterile DMSO to the vial containing the 1C-87114
powder.

e Mix Thoroughly: Vortex the solution vigorously for 1-2 minutes to ensure complete
dissolution. If needed, use a water bath sonicator for 5-10 minutes.[3]

 Verify: Visually inspect the solution against a light source to confirm that no solid particles
remain.

» Aliquot: Dispense the stock solution into single-use, sterile aliquots (e.g., 10-20 pL). This
prevents degradation from repeated freeze-thaw cycles.[2]

Store: Store the aliquots at -80°C for long-term use.[4]

Protocol 2: Dilution of IC-87114 Stock into Cell Culture
Media (Example for 10 uM Final Concentration)

This protocol uses a serial dilution method to minimize precipitation.[9]

Procedure:

e Pre-warm Media: Ensure your complete cell culture media is pre-warmed to 37°C.
 Intermediate Dilution:

o In a sterile conical tube, add 1 pL of your 10 mM IC-87114 stock solution to 999 pL of pre-
warmed media.

o Mix immediately by gently pipetting up and down or briefly vortexing. This creates a 10 uM
intermediate solution.

» Final Working Solution: Add the required volume of this 10 puM intermediate solution to your
cell culture plates.
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e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the media (e.qg., if your final dilution is 1:1000, the vehicle control should contain 0.1%
DMSO).

o Observe: After adding the final solution to your cells, visually inspect the wells under a
microscope to ensure no precipitation has occurred.

Visual Guides and Workflows
Signaling Pathway
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Caption: PI3K/Akt signaling pathway showing the inhibitory action of IC-87114 on PI3KJd.
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Caption: Logical workflow for troubleshooting IC-87114 precipitation in experiments.
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Caption: Recommended workflow for preparing and using 1C-87114 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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